10.1039/B202898K | Addition of malonyl radicals to glycals with C-1 acceptor groups: remarkable influence of the substituents on the product distribution†

Addition of malonyl radicals to glycals with C-1 acceptor groups: remarkable influence of the substituents on the product distribution†

Chemical Communications Pub Date: 2002-05-17 DOI: 10.1039/B202898K

Abstract

The ceric(IV) ammonium nitrate (CAN)-mediated radical addition of dimethyl malonate to glycals 1 affords methyl glycosides 2 and ortho esters 3 as main products; the product distribution strongly depends on the substitution pattern at the 1-position, which can be rationalized in terms of the oxidation potentials of the intermediary anomeric radicals.

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Addition of malonyl radicals to glycals with C-1 acceptor groups: remarkable influence of the substituents on the product distribution†

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